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Compound of Interest

Compound Name: Calcium citrate, anhydrous

Cat. No.: B2430290 Get Quote

CAS Number: 813-94-5

This technical guide provides an in-depth overview of anhydrous calcium citrate, a compound

of significant interest to researchers, scientists, and drug development professionals. This

document outlines its chemical and physical properties, synthesis methodologies, and detailed

analytical procedures for quality control. Furthermore, it explores a key physiological pathway

involving citrate and calcium homeostasis.

Chemical and Physical Properties
Anhydrous calcium citrate, also known as tricalcium dicitrate, is the calcium salt of citric acid.[1]

It is a white, odorless, crystalline powder commonly used as a food additive (E333) and in

dietary calcium supplements.[1] Anhydrous calcium citrate is sparingly soluble in water but

freely soluble in diluted 3N hydrochloric acid and 2N nitric acid.[2]

Table 1: Chemical Identifiers and Properties of Anhydrous Calcium Citrate
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Property Value Reference

CAS Number 813-94-5 [3]

Molecular Formula C₁₂H₁₀Ca₃O₁₄ [3]

Molecular Weight 498.43 g/mol

Appearance
White, odorless, crystalline

powder
[2][3]

Solubility
Sparingly soluble in water;

insoluble in alcohol
[1][2][3]

Synthesis of Anhydrous Calcium Citrate
Anhydrous calcium citrate is typically produced through the neutralization of citric acid with a

calcium source, such as calcium hydroxide or calcium carbonate.[4][5] The resulting calcium

citrate precipitates from the solution and can then be filtered, washed, and dried.

General Laboratory Synthesis Protocol
A common laboratory-scale synthesis involves the reaction of an aqueous solution of citric acid

with a slurry of calcium hydroxide.[4]

Experimental Protocol:

Prepare an aqueous solution of citric acid.

Separately, prepare a uniform slurry of calcium hydroxide in water.

Slowly add the calcium hydroxide slurry to the citric acid solution with constant stirring. The

reaction is exothermic, and the temperature should be controlled, not exceeding

approximately 60°C.[4]

After the addition is complete, continue stirring to ensure the reaction goes to completion.

The pH of the resulting slurry should be monitored.

The precipitated calcium citrate is then collected by filtration.
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The collected solid is washed with water to remove any unreacted starting materials or

soluble byproducts.

The washed calcium citrate is then dried at an appropriate temperature (e.g., 150°C) to a

constant weight to yield the anhydrous form.[6][7]

A logical workflow for a typical synthesis process is illustrated below.
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General Synthesis Workflow for Anhydrous Calcium Citrate.

Quality Control and Analytical Procedures
The quality and purity of anhydrous calcium citrate are critical, particularly for its use in

pharmaceutical and food applications. The United States Pharmacopeia (USP) provides

standardized methods for its analysis.[6][8]

Table 2: Summary of USP Quality Control Tests for Calcium Citrate
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Test Method Summary
Acceptance
Criteria

Reference

Assay (Purity)

Titration with 0.05 M

Edetate Disodium

(EDTA) using hydroxy

naphthol blue

indicator.

97.5% - 100.5% (on

dried basis)
[6][7][9]

Limit of Fluoride
Ion-selective electrode

method.
NMT 0.003% [2][6]

Heavy Metals

Colorimetric

comparison with a

lead standard.

NMT 0.002% [2][6]

Lead

Dithizone extraction

and colorimetric

determination.

NMT 0.001% [2][6]

Acid-Insoluble

Substances

Gravimetric

determination after

dissolution in

hydrochloric acid.

NMT 0.2% [6][8]

Detailed Experimental Protocol: Assay by EDTA Titration
This procedure determines the purity of calcium citrate by complexometric titration with EDTA.

Reagents and Equipment:

0.05 M Edetate Disodium (EDTA) standardized solution

3 N Hydrochloric Acid

1 N Sodium Hydroxide

Hydroxy naphthol blue indicator

Analytical balance
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50-mL buret

Magnetic stirrer and stir bar

Volumetric flasks and pipettes

Procedure:

Accurately weigh approximately 350 mg of anhydrous calcium citrate, previously dried at

150°C to a constant weight.[7]

Dissolve the sample in a mixture of 10 mL of water and 2 mL of 3 N hydrochloric acid.[7]

Dilute the solution with water to about 100 mL.[7]

While stirring, add approximately 30 mL of 0.05 M EDTA solution from a buret.[7]

Add 15 mL of 1 N sodium hydroxide and about 300 mg of hydroxy naphthol blue indicator.[7]

[9]

Continue the titration with the 0.05 M EDTA solution until a distinct blue endpoint is observed.

[7]

Record the total volume of EDTA solution used.

Each mL of 0.05 M edetate disodium is equivalent to 8.307 mg of anhydrous calcium citrate

(Ca₃(C₆H₅O₇)₂).[6][7]

The following diagram illustrates the workflow for the assay of anhydrous calcium citrate.
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Workflow for the Assay of Anhydrous Calcium Citrate by EDTA Titration.
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Role in Cellular Signaling: Calcium-Sensing
Receptor and Citrate Transport
Beyond its role as a simple calcium supplement, the interplay between calcium and citrate is

relevant in physiological processes, such as renal function. In the kidney's proximal tubule, the

Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor, plays a role in regulating the

transport of dicarboxylates like citrate.[10][11]

Activation of the CaSR by extracellular calcium can initiate a signaling cascade that involves G-

proteins (specifically Gq) and Protein Kinase C (PKC).[10][11] This pathway ultimately leads to

the inhibition of apical dicarboxylate transport, which includes citrate reabsorption.[10] This

mechanism may be important in preventing the formation of calcium-based kidney stones by

increasing urinary citrate levels.[10]

The signaling pathway is depicted in the diagram below.
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CaSR Signaling Pathway in Renal Citrate Transport Regulation.

Conclusion
Anhydrous calcium citrate is a well-characterized compound with established methods for its

synthesis and quality assessment. Its role extends beyond being a simple nutritional

supplement, as evidenced by its involvement in complex physiological signaling pathways that

regulate ion transport. This guide provides foundational technical information for professionals
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in research and drug development, offering a basis for further investigation and application of

this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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